Cas no 34428-50-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1))

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1) structure
34428-50-7 structure
Product Name:1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
CAS No:34428-50-7
MF:C14H16CaN8O4
MW:400.40604019165
CID:320194
PubChem ID:71448971
Update Time:2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, calcium salt (2:1)
    • calcium,3,7-dimethylpurine-2,6-dione
    • 1H-purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-, calcium salt
    • 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt (2:1)
    • 3,7-Dihydro-3,7-dimethyl-1H-purine-2,6-dione, calcium salt
    • 6-Hydroxy-3,7-dimethyl-3,7-dihydro-2H-purin-2-one--calcium (2/1)
    • 34428-50-7
    • DTXSID70955977
    • Theobromine, calcium salt
    • C19601
    • Inchi: 1S/2C7H8N4O2.Ca/c2*1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h2*3H,1-2H3,(H,9,12,13);
    • InChI Key: NNDBYESUVDVELY-UHFFFAOYSA-N
    • SMILES: [Ca].O=C1C2=C(N=CN2C)N(C)C(N1)=O.O=C1C2=C(N=CN2C)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 400.0920419g/mol
  • Monoisotopic Mass: 400.0920419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų
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